3-bromo-N'-cyclohexylidenebenzohydrazide

• IUPAC Name: 3-bromo-N-(cyclohexylideneamino)benzamide
• InChI: InChI=1S/C13H15BrN2O/c14-11-6-4-5-10(9-11)13(17)16-15-12-7-2-1-3-8-12/h4-6,9H,1-3,7-8H2,(H,16,17)
• InChI Key: JNYAJKFLPXJVTC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=NNC(=O)C2=CC(=CC=C2)Br)CC1
• Molecular Formula: C13H15BrN2O
• Molecular Weight: 295.17 g/mol

Description

3-bromo-N'-cyclohexylidenebenzohydrazide, also known as BCH, is a chemical compound that has been extensively studied for its potential applications in scientific research. BCH belongs to the class of hydrazides and is a derivative of benzohydrazide. Its unique chemical structure and properties have made it a valuable tool for researchers in various fields.

Mechanism of Action

3-bromo-N'-cyclohexylidenebenzohydrazide works by binding to the active site of enzymes and proteins, thereby inhibiting their activity. It has been shown to specifically target the enzyme carbonic anhydrase, which is involved in various physiological processes.
Biochemical and Physiological Effects:
3-bromo-N'-cyclohexylidenebenzohydrazide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and regulate immune responses. Additionally, it has been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-N'-cyclohexylidenebenzohydrazide in lab experiments is its high potency and specificity. It can be used at low concentrations and has minimal off-target effects. However, one limitation is that it may not be suitable for use in certain experimental systems due to its chemical properties.

Future Directions

There are many potential future directions for research on 3-bromo-N'-cyclohexylidenebenzohydrazide. One area of interest is its potential use in the treatment of autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis. Additionally, further research is needed to explore its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, there is a need for more studies to investigate the safety and efficacy of 3-bromo-N'-cyclohexylidenebenzohydrazide in clinical trials.

Synthesis Methods

3-bromo-N'-cyclohexylidenebenzohydrazide can be synthesized through a simple and efficient method using cyclohexanone, hydrazine hydrate, and 3-bromobenzaldehyde. The reaction takes place under reflux conditions, and the resulting product is purified through recrystallization.

Scientific Research Applications

3-bromo-N'-cyclohexylidenebenzohydrazide has been widely used in scientific research due to its ability to inhibit the activity of certain enzymes and proteins. It has been shown to have potential applications in the treatment of cancer, inflammation, and autoimmune diseases.